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Compound of Interest

Compound Name: Desethylene ciprofloxacin

Cat. No.: B035067

An In-depth Technical Guide to Desethylene
Ciprofloxacin

Introduction

Desethylene ciprofloxacin is a primary metabolite of ciprofloxacin, a widely utilized broad-
spectrum fluoroquinolone antibiotic.[1][2][3] It is also recognized as a degradation product of
ciprofloxacin, which can be formed through processes such as advanced oxygenation in
wastewater treatment.[2] While it exhibits antibacterial properties, its activity is less potent than
the parent compound, ciprofloxacin.[3][4] This document provides a comprehensive overview of
the chemical structure, properties, and analytical methodologies related to Desethylene
ciprofloxacin for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Desethylene ciprofloxacin, systematically named 7-(2-aminoethylamino)-1-cyclopropyl-6-
fluoro-4-oxoquinoline-3-carboxylic acid, is a derivative of ciprofloxacin where the piperazine
ring is opened.[5][6]

e IUPAC Name: 7-(2-aminoethylamino)-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic
acid[5][6]

» Synonyms: Ciprofloxacin-7-ethylenediamine, Desethyleneciprofloxacin, 7-Aea-ciprofloxcin[5]
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CAS Number: 103222-12-4 (free base)[5], 528851-31-2 (hydrochloride salt)[1][2][6]

Molecular Formula: Ci1sH16FN3O3[2][5]

SMILES: FC1=CC2=C(C=C1NCCN)N(C3CC3)C=C(C(0)=0)C2=0[2]

InChl Key: ODOFTUIHVVTJRI-UHFFFAOY SA-N[2]

Physicochemical Properties

The physicochemical properties of Desethylene ciprofloxacin and its hydrochloride salt are
summarized in the table below.

Value
Property Value (Free Base) (Hydrochloride Reference
Salt)
Molecular Weight 305.30 g/mol 341.8 g/mol [2][5]
Exact Mass 305.11756954 Da 341.0942473 Da [5][6]
Melting Point Not available >240°C (decomposes) [7]

Slightly soluble in

Solubility Not available DMSO, Methanol, and  [7]
Water
Amax Not available 278 nm [2]

Topological Polar
polod 95.7 A2 95.7 A2 [5][6]
Surface Area

Synthesis

The synthesis of Desethylene ciprofloxacin hydrochloride can be achieved from 7-Chloro-1-
cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid.[8] While detailed protocols
are proprietary, the general approach involves the nucleophilic substitution of the chlorine atom
at the C-7 position with ethylenediamine.
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Biological Activity and Metabolism

Desethylene ciprofloxacin is a known metabolite of ciprofloxacin, formed in the liver.[3]
Ciprofloxacin itself is a potent antibacterial agent that functions by inhibiting bacterial DNA
gyrase (a type Il topoisomerase) and topoisomerase 1V.[9][10] These enzymes are essential for
bacterial DNA replication, transcription, and repair.[10] By inhibiting these enzymes,
ciprofloxacin leads to the cessation of cell division and ultimately bacterial cell death.[9]
Desethylene ciprofloxacin retains some antibacterial activity, though it is less effective than
ciprofloxacin.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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